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Compound of Interest

Compound Name: Bromodimethylsulfonium Bromide

Cat. No.: B1339109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

bromodimethylsulfonium bromide (BDMS), a versatile reagent used in organic synthesis.

Adherence to these guidelines is crucial to ensure a safe laboratory environment and minimize

risks associated with its use.

Hazard Identification and Classification
Bromodimethylsulfonium bromide is classified as a hazardous substance. The following

table summarizes its hazard classification according to the Globally Harmonized System

(GHS).
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Skin Irritation 2 alt text Warning
H315: Causes

skin irritation.[1]

Eye Irritation 2A alt text Warning

H319: Causes

serious eye

irritation.[1]

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Tract Irritation)

3 alt text Warning

H335: May

cause respiratory

irritation.[1]

Toxicological Properties
To date, the chemical, physical, and toxicological properties of bromodimethylsulfonium
bromide have not been thoroughly investigated. No quantitative toxicity data, such as LD50

(Lethal Dose, 50%) values, are currently available.[2] Therefore, it should be handled with the

care afforded to substances with unknown toxicological profiles.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

bromodimethylsulfonium bromide to minimize exposure.
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PPE Type Specification

Eye Protection
Chemical safety goggles or safety glasses with

side-shields.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection
A NIOSH-approved respirator is required when

dusts are generated.

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the compound.

Aspect Guideline

Handling

- Avoid contact with skin and eyes. - Avoid

formation of dust and aerosols. - Provide

appropriate exhaust ventilation at places where

dust is formed. - Wash hands thoroughly after

handling.

Storage
- Keep container tightly closed in a dry and well-

ventilated place. - Store in a cool place.

First Aid Measures
In the event of exposure, immediate first aid is critical.
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Exposure Route First Aid Procedure

If Inhaled
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

In Case of Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

If Swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Experimental Protocol: In Vitro Skin Irritation Test
(OECD TG 439)
Given that bromodimethylsulfonium bromide is classified as a skin irritant, a standard in

vitro skin irritation test is a relevant safety assessment. The following is a detailed methodology

based on the OECD Test Guideline 439, which utilizes a Reconstructed Human Epidermis

(RhE) model.[3][4][5]

Objective: To determine the skin irritation potential of bromodimethylsulfonium bromide by

assessing its effect on cell viability in an RhE model.

Materials:

Bromodimethylsulfonium bromide (test substance)

Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, EpiSkin™)

Phosphate Buffered Saline (PBS)

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

Isopropanol
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Positive Control: 5% (w/v) Sodium Dodecyl Sulfate (SDS)

Negative Control: Sterile deionized or distilled water

Procedure:

Tissue Preparation: RhE tissues are pre-incubated in a sterile 6-well plate containing

maintenance medium at 37°C and 5% CO2 for at least one hour.

Application of Test Substance:

For the test substance, apply a sufficient amount of bromodimethylsulfonium bromide
(typically 25-30 µL for liquids or 25 mg for solids) evenly onto the surface of the RhE

tissue.

Apply the negative and positive controls to separate RhE tissues in the same manner.

Exposure: Incubate the treated tissues for 60 minutes at 37°C and 5% CO2.

Rinsing: After the exposure period, thoroughly rinse the tissues with PBS to remove the test

substance.

Post-Incubation: Transfer the rinsed tissues to a new 6-well plate with fresh maintenance

medium and incubate for 42 hours at 37°C and 5% CO2.

MTT Assay:

After the post-incubation period, transfer the tissues to a 24-well plate containing MTT

solution (1 mg/mL).

Incubate for 3 hours at 37°C and 5% CO2. During this time, viable cells will reduce the

yellow MTT to a blue formazan precipitate.

Formazan Extraction:

Remove the tissues from the MTT solution and place them in a new 24-well plate.

Add isopropanol to each well to extract the formazan precipitate.
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Shake the plate for at least 2 hours at room temperature to ensure complete extraction.

Data Analysis:

Transfer the formazan extract to a 96-well plate.

Measure the optical density (OD) of the formazan solution using a spectrophotometer at

570 nm.

Calculate the percentage of cell viability for each tissue relative to the negative control.

Classification: A substance is classified as an irritant (GHS Category 2) if the mean relative

cell viability is less than or equal to 50%.[5]

Visualizations
Standard Handling Procedure for Hazardous Chemicals
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Standard Handling Procedure for Hazardous Chemicals
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Storage

Handling
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Click to download full resolution via product page

Caption: Flowchart of the standard procedure for handling hazardous chemicals.
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Potential Signaling Pathway of Cellular Damage from a
Corrosive Substance

Potential Signaling Pathway of Cellular Damage
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Click to download full resolution via product page

Caption: Diagram of a potential cellular damage pathway upon exposure to a corrosive agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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